![molecular formula C17H13ClF6N2O3S B2786998 2-[2-chloro-N-methylsulfonyl-5-(trifluoromethyl)anilino]-N-[3-(trifluoromethyl)phenyl]acetamide CAS No. 339018-83-6](/img/structure/B2786998.png)
2-[2-chloro-N-methylsulfonyl-5-(trifluoromethyl)anilino]-N-[3-(trifluoromethyl)phenyl]acetamide
Description
This compound is also known as 2-{N-[2-chloro-5-(trifluoromethyl)phenyl]methanesulfonamido}-N-[3-(trifluoromethyl)phenyl]acetamide . It has a molecular formula of C17H13ClF6N2O3S and a molecular weight of 474.81 .
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C17H13ClF6N2O3S. It contains a chloro group, a trifluoromethyl group, and a sulfonyl group attached to an aniline ring, and another trifluoromethyl group attached to a phenyl ring .Physical And Chemical Properties Analysis
The compound has a molecular weight of 474.81 . Other physical and chemical properties such as boiling point, density, and solubility are not available in the literature.Scientific Research Applications
Anti-Inflammatory Agents
The trifluoromethyl (TFM, -CF₃) group in this compound has been investigated for its anti-inflammatory properties. Researchers have explored its potential as an inhibitor of inflammatory pathways, which could be relevant in conditions such as arthritis, asthma, and autoimmune diseases .
Anticancer Activity
The TFM-containing compound has shown promise as an anticancer agent. Studies suggest that it may interfere with cancer cell growth, metastasis, and angiogenesis. Further research is needed to explore its mechanism of action and specific cancer types it could target .
Pain Management
Given its potential anti-inflammatory effects, this compound might be useful in pain management. Researchers have investigated its role in modulating pain pathways, making it a candidate for chronic pain conditions .
Cardiovascular Applications
The TFM group has been associated with cardiovascular benefits. Studies have explored its impact on blood pressure regulation, lipid metabolism, and endothelial function. Investigating its use in cardiovascular diseases like hypertension and atherosclerosis is ongoing .
Neurological Disorders
The compound’s pharmacophores, including the TFM group, have been studied for their impact on neurological disorders. Researchers have looked into its potential as a neuroprotective agent, particularly in conditions like Alzheimer’s disease and Parkinson’s disease .
Drug Delivery Systems
The unique structure of this compound makes it an interesting candidate for drug delivery systems. Researchers have explored its use in targeted drug delivery, enhancing bioavailability, and improving therapeutic outcomes .
properties
IUPAC Name |
2-[2-chloro-N-methylsulfonyl-5-(trifluoromethyl)anilino]-N-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClF6N2O3S/c1-30(28,29)26(14-8-11(17(22,23)24)5-6-13(14)18)9-15(27)25-12-4-2-3-10(7-12)16(19,20)21/h2-8H,9H2,1H3,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKYLCUAUBVBKJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NC1=CC=CC(=C1)C(F)(F)F)C2=C(C=CC(=C2)C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClF6N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-chloro-N-methylsulfonyl-5-(trifluoromethyl)anilino]-N-[3-(trifluoromethyl)phenyl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(dimethylamino)ethyl)-7-hydroxy-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2786924.png)
![1-Bromo-3-diethoxyphosphorylbicyclo[1.1.1]pentane](/img/structure/B2786926.png)
![4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine](/img/structure/B2786929.png)
![3-[(Cyanomethyl)(phenyl)carbamoyl]methyl 4-methyl pyridine-3,4-dicarboxylate](/img/structure/B2786933.png)
![4-(6-((5-fluoro-2-methoxyphenyl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-yl)morpholine](/img/structure/B2786937.png)
